Cas no 1227574-40-4 (2-Bromo-4-bromomethyl-3-chloropyridine)

• Product Name: 2-Bromo-4-bromomethyl-3-chloropyridine
• CAS No: 1227574-40-4
• MF: C₆H₄Br₂ClN
• MW: 285.363658905029
• CID: 4927568
• Update Time: 2025-06-11

2-Bromo-4-bromomethyl-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-bromomethyl-3-chloropyridine

• Inchi： 1S/C6H4Br2ClN/c7-3-4-1-2-10-6(8)5(4)9/h1-2H,3H2
• InChI Key： SREKIBMAAPCTHT-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C=1Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-bromomethyl-3-chloropyridine

Introduction to 2-Bromo-4-bromomethyl-3-chloropyridine (CAS No. 1227574-40-4)

2-Bromo-4-bromomethyl-3-chloropyridine, with the CAS number 1227574-40-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The unique combination of bromine and chlorine substituents on the pyridine ring imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-Bromo-4-bromomethyl-3-chloropyridine consists of a pyridine ring with bromine atoms at positions 2 and 4, and a chlorine atom at position 3. The presence of the bromomethyl group at position 4 adds further reactivity and functional versatility to the molecule. This structural configuration allows for a wide range of chemical transformations, making it an attractive starting material for synthetic chemists.

In recent years, 2-Bromo-4-bromomethyl-3-chloropyridine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. Studies have shown that compounds derived from this pyridine derivative exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The bromine and chlorine substituents play a crucial role in modulating the antiviral properties, making this compound a valuable scaffold for further optimization.

Beyond antiviral applications, 2-Bromo-4-bromomethyl-3-chloropyridine has also shown promise in the development of anticancer drugs. Research has demonstrated that derivatives of this compound can selectively target cancer cells while sparing normal cells, potentially reducing side effects associated with traditional chemotherapy. The ability to fine-tune the substituents on the pyridine ring allows for the design of compounds with enhanced selectivity and efficacy.

The synthetic accessibility of 2-Bromo-4-bromomethyl-3-chloropyridine is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One common approach involves the bromination and chlorination of a pyridine precursor, followed by functionalization to introduce the bromomethyl group. These methods are well-documented in the literature and can be adapted to meet specific synthetic requirements.

In addition to its medicinal applications, 2-Bromo-4-bromomethyl-3-chloropyridine has found use in agrochemical research. Pyridine derivatives are known for their pesticidal properties, and this compound has been explored as a potential lead for developing new herbicides and insecticides. The presence of multiple halogen substituents enhances its stability and bioavailability, making it an attractive candidate for further development in this field.

The environmental impact of compounds like 2-Bromo-4-bromomethyl-3-chloropyridine is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in various industries. Preliminary results suggest that under controlled conditions, this compound can be effectively degraded by microbial processes, minimizing its environmental footprint.

In conclusion, 2-Bromo-4-bromomethyl-3-chloropyridine (CAS No. 1227574-40-4) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical applications. Its unique structural features and synthetic accessibility make it an invaluable tool for scientists working on drug discovery and development projects. As research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.